Cas no 1198-98-7 (5-Methyl-3-phenyl-1,2,4-oxadiazole)

5-Methyl-3-phenyl-1,2,4-oxadiazole Properties

Names and Identifiers

• 5-Methyl-3-phenyl-1,2,4-oxadiazole
• 2-methyl-4-phenyl-1,3,5-oxadiazole
• 3-Phenyl-5-methyl-1,2,4-oxadiazol
• 3-phenyl-5-methyl-1,2,4-oxadiazole
• 5-methyl-3-phenyl-1,2,4-oxadiazol
• Phenylmethyloxadiazole
• Z57791725
• NSC167113
• 5-methyl-3-phenyl-[1,2,4]oxadiazole
• UNII-4ATY54BLZ9
• 1,4-Oxadiazole, 5-methyl-3-phenyl-
• CCG-56259
• 5-Methyl-3-phenyl-1,2,4-oxadiazole, AldrichCPR
• A804388
• NSC 167113
• AS-62937
• 4ATY54BLZ9
• SCHEMBL255502
• FT-0633470
• MFCD00085133
• DTXSID60152599
• 1,2,4-Oxadiazole, 5-methyl-3-phenyl-
• EN300-138471
• AKOS005203176
• 3-Phenyl-5-methyl-1,2,4-oxdiazol
• 1198-98-7
• NSC-167113
• SR-01000645228-1
• 5-methyl-3-phenyl-1,2,4-oxadiazole
• DTXCID3075090
• 3-Phenyl-5-methyl-1,2,4-oxadiazole
• DB-041510
• G66281
• 1,2,4-Oxadiazole, 5-methyl-3-phenyl-(8CI)(9CI)
• 1,2,4-Oxadiazole, 5-methyl-3-phenyl-(8CI)
• +Expand

• MDL： MFCD00085133
• InChIKey： VRRLZUXQTZOCKJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O/c1-7-10-9(11-12-7)8-5-3-2-4-6-8/h2-6H,1H3
• SMILES： CC1=NC(=NO1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 160.06400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 160.063663
• Heavy Atom Count: 12
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.9

Experimental Properties

• LogP: 2.04500
• PSA: 38.92000
• Refractive Index: 1.542
• Boiling Point: 281.1°C at 760 mmHg
• Melting Point: 33-36°C
• Flash Point: 126 °C
• Color/Form: Low melting point solid
• Solubility: Not determined
• Density: 1.142

5-Methyl-3-phenyl-1,2,4-oxadiazole Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36/37/38-36

5-Methyl-3-phenyl-1,2,4-oxadiazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%